Cas no 2559530-24-2 (1-(Dimethylphosphoryl)prop-1-ene)

• Product Name: 1-(Dimethylphosphoryl)prop-1-ene
• CAS No: 2559530-24-2
• MF: C₅H₁₁OP
• MW: 118.114002466202
• CID: 6157697
• PubChem ID: 12943871
• Update Time: 2025-06-08

1-(Dimethylphosphoryl)prop-1-ene Chemical and Physical Properties

Names and Identifiers

• EN300-6754543
• EN300-6735646
• 2559530-24-2
• (1E)-1-(dimethylphosphoryl)prop-1-ene
• SCHEMBL4821517
• 82294-60-8
• 1-(dimethylphosphoryl)prop-1-ene
• SCHEMBL14278043
• 1-(Dimethylphosphoryl)prop-1-ene

• Inchi： 1S/C5H11OP/c1-4-5-7(2,3)6/h4-5H,1-3H3/b5-4+
• InChI Key： UQADIYVNLSOAKN-SNAWJCMRSA-N
• SMILES： P(/C=C/C)(C)(C)=O

Computed Properties

• Exact Mass: 118.054751968g/mol
• Monoisotopic Mass: 118.054751968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(Dimethylphosphoryl)prop-1-ene

Introduction to 1-(Dimethylphosphoryl)prop-1-ene (CAS No. 2559530-24-2)

1-(Dimethylphosphoryl)prop-1-ene, identified by the Chemical Abstracts Service Number (CAS No.) 2559530-24-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of organophosphorus derivatives, characterized by the presence of a dimethyl phosphoryl group attached to a prop-1-ene backbone. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal applications.

The molecular structure of 1-(Dimethylphosphoryl)prop-1-ene consists of a propene chain with a phosphoryl group linked to the first carbon atom, which is further substituted with two methyl groups. This configuration imparts distinct reactivity patterns, making it a versatile building block for more complex molecules. The presence of both double-bonded and phosphoryl functionalities allows for diverse chemical transformations, including nucleophilic substitution, elimination reactions, and coupling processes, which are pivotal in drug discovery and development.

In recent years, there has been growing interest in organophosphorus compounds due to their broad spectrum of biological activities. The dimethyl phosphoryl moiety is particularly noteworthy for its ability to interact with biological targets such as enzymes and receptors. This interaction potential has led to extensive research into derivatives of this compound as pharmacological agents. For instance, modifications of the prop-1-ene backbone have been explored to enhance binding affinity and metabolic stability, key factors in drug design.

One of the most compelling aspects of 1-(Dimethylphosphoryl)prop-1-ene is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural flexibility to develop novel compounds with therapeutic properties. Specifically, studies have demonstrated its utility in creating inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to functionalize both the double bond and the phosphoryl group provides chemists with a rich palette of possibilities for molecular engineering.

The synthesis of 1-(Dimethylphosphoryl)prop-1-ene typically involves phosphorylation reactions followed by dehydration steps to establish the prop-1-ene structure. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to improve yields and selectivity. These techniques are critical for producing high-purity samples suitable for downstream applications, such as biological testing.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(Dimethylphosphoryl)prop-1-ene's reactivity and potential applications. Molecular modeling studies have predicted novel derivatives with enhanced pharmacological properties, guiding experimental efforts toward more effective drug candidates. These computational insights are complemented by experimental data from synthetic chemists who continuously refine synthetic routes to optimize yield and purity.

The pharmaceutical industry has taken notice of the potential offered by compounds like 1-(Dimethylphosphoryl)prop-1-ene. Several academic groups and biotechnology companies are currently investigating its derivatives as leads for new drugs. Early-stage clinical trials may be on the horizon for some promising analogs that exhibit favorable pharmacokinetic profiles and therapeutic efficacy. This underscores the importance of foundational research into basic chemical structures like this one.

Beyond pharmaceutical applications, 1-(Dimethylphosphoryl)prop-1-ene has shown promise in materials science, particularly in the development of advanced polymers and coatings. The unique reactivity of its phosphorus-containing group allows for cross-linking reactions that enhance material durability and functionality. Such applications highlight the compound's versatility beyond traditional medicinal chemistry contexts.

In conclusion, 1-(Dimethylphosphoryl)prop-1-ene (CAS No. 2559530-24-2) represents a fascinating compound with diverse applications in chemistry and medicine. Its structural features enable a wide range of chemical transformations, making it a valuable intermediate for drug discovery and material science innovations. As research continues to uncover new synthetic methods and biological activities, this compound is poised to play an increasingly important role in scientific endeavors across multiple disciplines.